Cas no 2349-85-1 (1,4-Benzenediol,2,6-bis(1,1-dimethylpropyl)-)

• Product Name: 1,4-Benzenediol,2,6-bis(1,1-dimethylpropyl)-
• CAS No: 2349-85-1
• MF: C₁₆H₂₆O₂
• MW: 250.376445293427
• CID: 271278
• Update Time: 2024-01-27

1,4-Benzenediol,2,6-bis(1,1-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol,2,6-bis(1,1-dimethylpropyl)-
• 2,6-DI-TERT-AMYLHYDROQUINONE
• 2,6-di-tert-pentyl-hydroquinone
• 1,4-Benzenediol, 2,6-bis(1,1-dimethylpropyl)-

• Inchi： 1S/C16H26O2/c1-7-15(3,4)12-9-11(17)10-13(14(12)18)16(5,6)8-2/h9-10,17-18H,7-8H2,1-6H3
• InChI Key： XZOXEBXBGPUAJO-UHFFFAOYSA-N
• SMILES： C1(O)=C(C(C)(C)CC)C=C(O)C=C1C(C)(C)CC

Computed Properties

• Exact Mass: 250.19338
• Monoisotopic Mass: 250.19328
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 0.99
• Boiling Point: 345.4°C at 760 mmHg
• Flash Point: 151.3°C
• Refractive Index: 1.513
• PSA: 40.46